Cas no 88561-88-0 (1,3,4-Oxadiazole, 2-(4'-heptyl[1,1'-bicyclohexyl]-4-yl)-5-pentyl-)

• Product Name: 1,3,4-Oxadiazole, 2-(4'-heptyl[1,1'-bicyclohexyl]-4-yl)-5-pentyl-
• CAS No: 88561-88-0
• MF: C₂₆H₄₆N₂O
• MW: 402.656247615814
• CID: 628633
• PubChem ID: 71318758
• Update Time: 2025-04-19

1,3,4-Oxadiazole, 2-(4'-heptyl[1,1'-bicyclohexyl]-4-yl)-5-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-(4'-heptyl[1,1'-bicyclohexyl]-4-yl)-5-pentyl-
• 2-[4-(4-heptylcyclohexyl)cyclohexyl]-5-pentyl-1,3,4-oxadiazole
• 88561-88-0
• 2-[4'-Heptyl[1,1'-bi(cyclohexane)]-4-yl]-5-pentyl-1,3,4-oxadiazole
• DTXSID70748826

• Inchi： 1S/C26H46N2O/c1-3-5-7-8-10-11-21-13-15-22(16-14-21)23-17-19-24(20-18-23)26-28-27-25(29-26)12-9-6-4-2/h21-24H,3-20H2,1-2H3
• InChI Key： FIZLSSQSXCSLOU-UHFFFAOYSA-N
• SMILES： O1C(CCCCC)=NN=C1C1CCC(CC1)C1CCC(CCCCCCC)CC1

Computed Properties

• Exact Mass: 402.361014095g/mol
• Monoisotopic Mass: 402.361014095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.2
• Topological Polar Surface Area: 38.9Ų